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Zoligratinib Stock Solution: Storage & Stability

The following table summarizes the key stability data for Zoligratinib stock solutions as reported by

commercial suppliers for research use.

Solvent Concentration
Storage
Temperature

Stability
Duration

Notes

DMSO 71 mg/mL
(199.22 mM) [1]

-20°C [1] 3 years
(powder)

[2]

"Moisture-absorbing DMSO
reduces solubility. Please use

fresh DMSO." [1]

DMSO 66 mg/mL (185.2

mM) [3]

-20°C [3] 3 years

(powder)
[3]

Sonication is recommended for

dissolution [3].

DMSO 25 mg/mL (70.15
mM) [2]

-20°C [2] 3 years
(powder)

[2]

Hygroscopic DMSO impacts
solubility; use newly opened

DMSO, ultrasonic and warming to
50°C [2].

DMSO
(Working

Solution)

10 mM [2] [3] -80°C [2] 2 years [2] Aliquot and store to prevent
inactivation from repeated freeze-

thaw cycles [2].
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Solvent Concentration
Storage
Temperature

Stability
Duration

Notes

-20°C [2] 1 year [2]

Experimental Protocol: Stock Solution Preparation

This protocol is adapted from supplier-recommended methods [1] [2] [3].

Calculation: Determine the mass of Zoligratinib needed to achieve your desired stock concentration
and volume.

Weighing: Accurately weigh the compound. The molecular weight of Zoligratinib is 356.38 g/mol [1]
[2] [3].

Dissolution: Transfer the powder to a clean vial and add the required volume of freshly opened,
high-quality, anhydrous DMSO.

Aid Dissolution: If necessary, use sonication and gentle warming (up to 50°C) to completely
dissolve the powder and achieve a clear solution [2] [3].

Aliquoting: Immediately aliquot the solution into smaller, single-use vials to minimize exposure to
moisture and repeated freeze-thaw cycles.

Storage: Seal the aliquots properly and store them at the recommended temperature (-20°C for
short-term, -80°C for long-term).

Troubleshooting & FAQs

Q: Why is it crucial to use fresh, anhydrous DMSO?

A: DMSO is hygroscopic and readily absorbs moisture from the air. Water in the DMSO can
lead to precipitation of the compound over time and potentially accelerate its
decomposition, reducing the effective concentration and reliability of your experiments [1] [2].

Q: What should I do if my stock solution precipitates after storage?

A: Before use, gently warm the solution and vortex or sonicate it to re-dissolve any

precipitated material. Ensure the solution is clear before proceeding. If precipitation persists,
the solution may have degraded and should not be used [3].

Q: How should I handle the stock solution for in vivo studies?
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A: For in vivo formulations, it is recommended to prepare the working solution fresh on the
day of administration. The provided stability data is primarily for concentrated DMSO stock
solutions used for in vitro work. Follow specific in vivo formulation protocols, which often involve

further dilution in vehicles like PEG300, Tween-80, and saline [1] [3].

The following diagram illustrates the core workflow and critical control points for preparing a stable

Zoligratinib stock solution:

Start Preparation

Weigh Zoligratinib Powder

Add Fresh Anhydrous DMSO

Sonication & Gentle Warming
(up to 50°C) Critical: Moisture reduces solubility!

Aliquot into Single-Use Vials

Store at -20°C or -80°C Critical: Prevents freeze-thaw degradation!

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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